N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-methoxy-2-(2-methylphenyl)ethyl]oxamide
• InChI: InChI=1S/C20H28N2O3/c1-15-8-6-7-11-17(15)18(25-2)14-22-20(24)19(23)21-13-12-16-9-4-3-5-10-16/h6-9,11,18H,3-5,10,12-14H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: MMTUALUSYRUDIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C(=O)NCCC2=CCCCC2)OC
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-methoxy-2-(o-tolyl)ethyl)oxalamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds

Research into the synthesis of cyclic dipeptidyl ureas and other related compounds showcases the exploration of novel synthetic routes and the characterization of new chemical entities. For example, the study on the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides introduces a new class of pseudopeptidic [1,2,4]triazines, highlighting the interest in developing unique compounds with potential biochemical applications (Sañudo et al., 2006).

Catalytic Properties and Applications

The study on dioxomolybdenum(VI) complexes derived from tridentate Schiff bases discusses the synthesis, structural characterization, and catalytic oxidation properties of these complexes. Such research underscores the significance of metal complexes in catalysis, particularly in oxidation reactions, which could imply potential catalytic applications for related compounds (Xue-wen Zhu, 2018).